1-((Benzyloxy)carbonyl)-2-methylpiperidine-2-carboxylic acid
Overview
Description
1-((Benzyloxy)carbonyl)-2-methylpiperidine-2-carboxylic acid, also known as Boc-piperidine-2-carboxylic acid, is a synthetic compound that has gained significant attention in the field of organic chemistry. This compound is widely used in the synthesis of various complex molecules and is considered to be an important building block in the pharmaceutical industry.
Scientific Research Applications
Bench-Stable Pyridinium Salt for Benzylation
The synthesis and application of 2-Benzyloxy-1-methylpyridinium triflate, a stable, neutral organic salt, demonstrate its utility in converting alcohols into benzyl ethers upon warming. This process, involving benzylation of a wide range of alcohols, showcases a direct relevance to the manipulation of carboxylic acid derivatives for synthetic purposes, suggesting a pathway for the functionalization of similar compounds (Poon & Dudley, 2006).
Homologation of Carboxylic Acids
The development of a safe alternative to the Arndt-Eistert reaction for the homologation of carboxylic acids is highlighted through the use of 1-(trimethylsilylmethyl)benzotriazole as a one-carbon synthon. This methodology provides an efficient route for extending the carbon chain of carboxylic acids and esters, indicating a synthetic utility for compounds like 1-((Benzyloxy)carbonyl)-2-methylpiperidine-2-carboxylic acid in preparing homologated derivatives (Katritzky et al., 2001).
Oxidative Cleavage of Benzylic Ethers
The study on the oxidative cleavage of benzylic ethers using an oxoammonium salt provides insights into the transformation of ArCH2OR substrates into aromatic aldehydes and alcohols. This methodology could be relevant for the oxidative modification of benzyloxy groups in compounds like 1-((Benzyloxy)carbonyl)-2-methylpiperidine-2-carboxylic acid, leading to the formation of corresponding aldehydes and acids (Pradhan, Bobbitt, & Bailey, 2009).
Mechanisms of Tolerance to Weak Acid Stress in Microbes
Research on microbial tolerance to weak acid stress reveals the significance of carboxylic acids in microbial metabolic pathways and their applications in various industries. Understanding the molecular mechanisms of adaptation to weak acid stress in microbes could inform the design of microbial cell factories for the production of carboxylic acids, including derivatives of 1-((Benzyloxy)carbonyl)-2-methylpiperidine-2-carboxylic acid, and their utilization in food preservation, chemotherapy, and agriculture (Mira & Teixeira, 2013).
properties
IUPAC Name |
2-methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-15(13(17)18)9-5-6-10-16(15)14(19)20-11-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-11H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXGSPRTVZLVYBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCCN1C(=O)OCC2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50527631 |
Source
|
| Record name | 1-[(Benzyloxy)carbonyl]-2-methylpiperidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50527631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((Benzyloxy)carbonyl)-2-methylpiperidine-2-carboxylic acid | |
CAS RN |
89391-18-4 |
Source
|
| Record name | 1-[(Benzyloxy)carbonyl]-2-methylpiperidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50527631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one](/img/structure/B1625582.png)